BENGHE Methodological & Application

Check Availability & Pricing

Preparation of D-erythro-sphinganine-d7 Stock
Solutions: An Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-erythro-sphinganine-d7

Cat. No.: B3026195

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of stock solutions of D-erythro-
sphinganine-d7. This deuterated sphingolipid is primarily utilized as an internal standard for
the quantification of D-erythro-sphinganine (d18:0) in various biological samples using mass
spectrometry. Accurate preparation of stock solutions is critical for obtaining reliable and
reproducible experimental results. This guide outlines the necessary materials, step-by-step
procedures, and proper storage conditions to ensure the integrity and stability of the prepared
solutions.

Introduction

D-erythro-sphinganine, a saturated sphingoid base, is a key precursor in the biosynthesis of
ceramides and other sphingolipids. Altered levels of sphinganine have been implicated in
various physiological and pathological processes, making its accurate quantification essential.
D-erythro-sphinganine-d7 serves as an ideal internal standard for mass spectrometry-based
analyses due to its similar chemical and physical properties to the endogenous analyte, with a
distinct mass-to-charge ratio. This application note details a standardized protocol for the
preparation of D-erythro-sphinganine-d7 stock solutions to be used in such quantitative
studies.
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Product Information and Specifications

A summary of the key quantitative data for D-erythro-sphinganine-d7 is presented in the table
below.

Parameter Value Reference

Dihydrosphingosine-d7, D-
Synonyms _ _ _ [1]
erythro-Dihydrosphingosine-d7

CAS Number 1246304-35-7 [1][2]

Molecular Formula CisH32D7NO2 [3]

) 308.6 g/mol (also cited as
Formula Weight

308.55)
Purity >99% deuterated forms (di-dv)
Formulation Crystalline solid
Storage Temperature -20°C

= 4 years (when stored

Stability operl)

Solubility Specifications

The solubility of D-erythro-sphinganine-d7 in various organic solvents is crucial for the
preparation of stock solutions.

Solvent Solubility Reference
Dimethylformamide (DMF) 10 mg/mL

Dimethyl sulfoxide (DMSO) 2 mg/mL

Ethanol Miscible
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Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of D-erythro-sphinganine-
d7 in ethanol. This is a commonly used concentration for an initial stock, which can then be
further diluted to create working solutions.

Materials:

o D-erythro-sphinganine-d7 (crystalline solid)

e Anhydrous ethanol (=99.5%)

o Calibrated analytical balance

o Amber glass vial with a PTFE-lined cap

» Calibrated micropipettes and sterile, filtered pipette tips
e \ortex mixer

 Ultrasonic bath (optional)

Procedure:

o Equilibration: Allow the vial containing D-erythro-sphinganine-d7 to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

o Weighing: Accurately weigh the desired amount of D-erythro-sphinganine-d7 using a
calibrated analytical balance. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1
mg of the solid.

e Solubilization:
o Transfer the weighed solid into a clean, amber glass vial.

o Using a calibrated micropipette, add the appropriate volume of anhydrous ethanol to the
vial. For 1 mg of solid, add 1 mL of ethanol.
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o Cap the vial tightly.

e Dissolution:
o Vortex the solution for 30-60 seconds to facilitate dissolution.
o Visually inspect the solution to ensure that all the solid has dissolved.

o If necessary, sonicate the vial in an ultrasonic bath for 5-10 minutes to ensure complete
dissolution.

e Labeling and Storage:

o Clearly label the vial with the compound name, concentration, solvent, preparation date,
and initials of the preparer.

o Store the stock solution at -20°C. When stored properly, the solution is stable for an
extended period. To minimize freeze-thaw cycles, it is advisable to aliquot the stock
solution into smaller, single-use vials.

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the D-erythro-
sphinganine-d7 stock solution.
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Preparation Workflow

Start: Obtain D-erythro-sphinganine-d7 solid

Equilibrate vial to room temperature

Accurately weigh the desired mass

Add appropriate volume of solvent (e.g., Ethanol)

Vortex and/or sonicate to dissolve

No

Visually confirm complete dissolution

es

Label and store stock solution at -20°C

End: Stock solution ready for use

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3026195?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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